1-Benzyl-pyrrolidine-3,4-dicarbonitrile
Overview
Description
1-Benzyl-pyrrolidine-3,4-dicarbonitrile, also known as 1-benzyl-4-pyrrolidin-3-yl-dicarbonitrile, is an organic compound with a molecular formula of C12H13N3. It is a colorless solid that is soluble in organic solvents. It is a derivative of pyrrolidine and is used in the synthesis of various pharmaceuticals and other compounds.
Scientific Research Applications
1-Benzyl-pyrrolidine-3,4-dicarbonitrile has been used as a starting material in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It has also been used as a reagent in the synthesis of quinolines, oxazoles, and other heterocyclic compounds. Additionally, it has been used in the synthesis of peptide and peptoid libraries.
Mechanism of Action
1-Benzyl-pyrrolidine-3,4-dicarbonitrile is believed to act as a proton donor in the condensation reaction with 3,4-dicyanoacetone. This reaction results in the formation of a five-membered ring, with the nitrogen atom of the pyrrolidine acting as the proton acceptor.
Biochemical and Physiological Effects
1-Benzyl-pyrrolidine-3,4-dicarbonitrile has not been studied for its biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
1-Benzyl-pyrrolidine-3,4-dicarbonitrile is a useful reagent for the synthesis of various compounds in the laboratory. It is relatively easy to handle and has a low melting point. However, it is not very stable, and can decompose in the presence of light or heat.
Future Directions
1-Benzyl-pyrrolidine-3,4-dicarbonitrile could be used in the synthesis of other heterocyclic compounds, such as indoles, thiophenes, and pyrroles. It could also be used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. Additionally, it could be used in the synthesis of polymers, such as poly(1-Benzyl-pyrrolidine-3,4-dicarbonitrileyrrolidin-3-yl-dicarbonitrile), which could be used for various applications.
Synthesis Methods
1-Benzyl-pyrrolidine-3,4-dicarbonitrile is synthesized by the condensation reaction of 3-amino-1-benzylpyrrolidine and 3,4-dicyanoacetone. This reaction is carried out in anhydrous conditions at room temperature. The product is isolated by filtration and purified by recrystallization.
properties
IUPAC Name |
1-benzylpyrrolidine-3,4-dicarbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3/c14-6-12-9-16(10-13(12)7-15)8-11-4-2-1-3-5-11/h1-5,12-13H,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIWMQEMWDVQAEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1CC2=CC=CC=C2)C#N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401249596 |
Source
|
| Record name | 1-(Phenylmethyl)-3,4-pyrrolidinedicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401249596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-pyrrolidine-3,4-dicarbonitrile | |
CAS RN |
885957-05-1 |
Source
|
| Record name | 1-(Phenylmethyl)-3,4-pyrrolidinedicarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885957-05-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Phenylmethyl)-3,4-pyrrolidinedicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401249596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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